Hexanoyl Glycine

• CAS No.: 24003-67-6
• Product Name: Hexanoyl Glycine
• Molecular Formula: C8H15NO3
• Molecular Weight: 173.21 g/mol
• IUPAC Name: 2-(hexanoylamino)acetic acid
• Standard InChI: InChI=1S/C8H15NO3/c1-2-3-4-5-7(10)9-6-8(11)12/h2-6H2,1H3,(H,9,10)(H,11,12)
• Standard InChIKey: UPCKIPHSXMXJOX-UHFFFAOYSA-N
• SMILES: CCCCCC(=O)NCC(=O)O
• Canonical SMILES: CCCCCC(=O)NCC(=O)O
• Appearance: Assay:≥95%A crystalline solid
• Physical Description: Solid
• Description: Hexanoylglycine, also known as N-caproylglycine, belongs to the class of organic compounds known as n-acyl-alpha amino acids. N-acyl-alpha amino acids are compounds containing an alpha amino acid which bears an acyl group at its terminal nitrogen atom. Hexanoylglycine is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Hexanoylglycine has been detected in multiple biofluids, such as urine and blood. Hexanoylglycine has been linked to the inborn metabolic disorders including medium chain acyl-CoA dehydrogenase deficiency.; N-hexanoylglycine is an N-acylglycine in which the acyl group is specified as hexanoyl. It has a role as a metabolite. It is a conjugate acid of a N-hexanoylglycinate.
• Synonyms: N-(1-Oxohexyl)glycine; Caproylglycine; N-Caproylglycine; NSC 224460; n-Hexanoylglycine
• PubChem Compound: 99463
• Last Modified: Nov 11 2021